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Compound of Interest

Compound Name: Sulfur-34

Cat. No.: B105110 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The accurate and precise measurement of sulfur isotopic compositions (δ³⁴S) is crucial across

various scientific disciplines, from geochemistry to environmental science and the life sciences.

The reliability of these measurements hinges on the availability of well-characterized reference

materials. This guide provides a comparative overview of newly developed sulfur-34 (³⁴S)

reference materials, presenting their consensus δ³⁴S values and the analytical methodologies

used for their characterization. This information is intended to assist researchers in selecting

appropriate reference materials for their specific analytical needs and to ensure the

comparability of data across different laboratories.

Quantitative Data Summary
The following tables summarize the consensus δ³⁴S values for several new sulfur reference

materials, as determined through interlaboratory comparisons. These values are reported

relative to the Vienna Cañon Diablo Troilite (VCDT) standard.

Table 1: Consensus δ³⁴S Values for New Sulfide Mineral Reference Materials
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Reference
Material

Mineral
Recommended
δ³⁴S (VCDT)

Uncertainty
(2s)

Analytical
Techniques
Used

SPH-1 Sphalerite -7.13 ‰ ± 0.41 ‰

GS-IRMS, SN-

MC-ICP-MS, LA-

MC-ICP-MS

GC-1 Chalcopyrite -0.65 ‰ ± 0.28 ‰

GS-IRMS, SN-

MC-ICP-MS, LA-

MC-ICP-MS

NWU-GN Galena 28.21 ‰ ± 0.17 ‰

GS-IRMS, SN-

MC-ICP-MS, LA-

MC-ICP-MS

RPPY

Pyrite (resin

preserved

powder)

3.66 ‰ ± 0.24 ‰

GS-IRMS, SN-

MC-ICP-MS, LA-

MC-ICP-MS

TC1725 Chalcopyrite +12.78 ‰ ± 0.16 ‰

IRMS, SN-MC-

ICP-MS, LA-MC-

ICP-MS

JC-Po Pyrrhotite 0.06 ‰ ± 0.33 ‰ IRMS, SIMS

JC-Pn Pentlandite -0.09 ‰ ± 0.15 ‰ IRMS, SIMS

Table 2: Consensus δ³⁴S Values for New Barite Reference Materials

Reference
Material

Mineral
Recommended
δ³⁴S (VCDT)

Uncertainty
(2s)

Analytical
Techniques
Used

1-YS Barite 13.37 ‰ ± 0.42 ‰
GS-IRMS, LA-

MC-ICP-MS

294-YS Barite 14.38 ‰ ± 0.44 ‰
GS-IRMS, LA-

MC-ICP-MS
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Table 3: Consensus δ³⁴S Values for ³³S-Enriched Synthetic Reference Materials

Reference
Material

Material Type
Recommended
δ³⁴S (VCDT)

Uncertainty
(1σ)

Analytical
Techniques
Used

S-MIF-1 Sodium Sulfate 10.26 ‰ ± 0.22 ‰ Not specified

S-MIF-2 Sodium Sulfate 21.53 ‰ ± 0.26 ‰ Not specified

Note: The data for the above tables are compiled from multiple sources.[1][2][3][4][5][6]

Experimental Protocols
The establishment of consensus values for these reference materials relies on rigorous

analytical procedures. The primary techniques employed are Gas Source Isotope Ratio Mass

Spectrometry (GS-IRMS), Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-

ICP-MS) with either a solution nebulizer (SN) or laser ablation (LA) sample introduction, and

Secondary Ion Mass Spectrometry (SIMS).

1. Gas Source Isotope Ratio Mass Spectrometry (GS-IRMS) / Elemental Analyzer-IRMS (EA-

IRMS)

This is a conventional and widely used method for high-precision sulfur isotope analysis.[7]

Sample Preparation: Solid samples, such as sulfides or barites, are weighed into tin or silver

capsules. For sulfates, a reducing agent like V₂O₅ is often added.

Combustion: The sample is combusted at a high temperature (typically >1000 °C) in an

elemental analyzer in the presence of oxygen. This process quantitatively converts all sulfur

in the sample to sulfur dioxide (SO₂) gas.

Gas Chromatography: The resulting gases are passed through a gas chromatography

column to separate the SO₂ from other combustion products like CO₂ and N₂.[7]

Isotope Ratio Measurement: The purified SO₂ gas is then introduced into the ion source of

the mass spectrometer. The instrument measures the ion beams of the different
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isotopologues of SO₂ (primarily masses 64 for ³²S¹⁶O₂ and 66 for ³⁴S¹⁶O₂).

Calibration: The measured isotope ratios are calibrated against internationally recognized

reference materials such as IAEA-S-1, IAEA-S-2, IAEA-S-3, and NBS 127 to report the final

δ³⁴S values on the VCDT scale.[7][8]

2. Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS)

MC-ICP-MS offers high-precision isotope ratio measurements and is particularly useful for in-

situ analysis when coupled with laser ablation.[9]

Solution Nebulizer (SN-MC-ICP-MS):

Sample Digestion: The solid sample is first dissolved using appropriate acids to bring the

sulfur into an aqueous solution.

Sample Introduction: The solution is introduced into the plasma source of the MC-ICP-MS

via a nebulizer, which creates a fine aerosol.

Ionization and Measurement: The high-temperature plasma atomizes and ionizes the

sulfur. The ions are then accelerated into the mass analyzer, and the different sulfur

isotopes are simultaneously detected by multiple collectors.

Laser Ablation (LA-MC-ICP-MS):

Sample Introduction: A high-power laser is focused onto the surface of the solid sample.

The laser ablates a small amount of material, creating a fine aerosol that is transported by

a carrier gas (e.g., argon or helium) to the plasma source of the MC-ICP-MS.

Ionization and Measurement: Similar to SN-MC-ICP-MS, the sulfur in the aerosol is

ionized in the plasma, and the isotope ratios are measured. This technique allows for high

spatial resolution analysis of isotopic variations within a sample.

Matrix Effects: A key challenge in LA-MC-ICP-MS is the potential for matrix effects, where

the ablation process and ionization efficiency differ between the sample and the reference

material. Therefore, matrix-matched reference materials are crucial for accurate

calibration.[3][5]
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Visualizations
The following diagrams illustrate the workflow for establishing consensus values for new

reference materials and the hierarchical relationship between different types of standards.
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Phase 1: Material Preparation and Distribution

Phase 2: Interlaboratory Comparison

Phase 3: Data Evaluation and Value Assignment

Candidate Material Selection & Homogeneity Testing

Material Processing (e.g., powdering, packaging)

Distribution to Participating Laboratories

Analysis by Different Laboratories using Various Techniques

Data Submission to Coordinating Body

Statistical Analysis of Submitted Data

Identification and Removal of Outliers

Calculation of Consensus Value and Uncertainty

Publication and Dissemination of Results
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Caption: Workflow for Establishing Consensus Values for New Reference Materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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